Cas no 2228288-47-7 (3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid
• CAS No: 2228288-47-7
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6369244
• PubChem ID: 165757357
• Update Time: 2025-05-20

3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid
• EN300-1805341
• 2228288-47-7

• Inchi： 1S/C9H8FNO5/c10-6-3-5(8(12)4-9(13)14)1-2-7(6)11(15)16/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： NGTRXRQYXNAPOH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(CC(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)-3-hydroxypropanoic acid

3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid, also known by its CAS number CAS No 2228288-47-7, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid consists of a propanoic acid backbone with a hydroxyl group at the third carbon position and a substituted phenyl ring at the same position. The phenyl ring is further substituted with a fluoro group at the third position and a nitro group at the fourth position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of anti-tumor agents by modifying its functional groups to enhance bioavailability and target specificity. The presence of the nitro group in the aromatic ring has been shown to contribute to the compound's ability to inhibit certain enzymes involved in cancer cell proliferation.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. The hydroxyl and carboxylic acid groups present in the molecule can be utilized to form cross-linked polymers or self-assembled monolayers, which are valuable in creating advanced materials for sensors, drug delivery systems, and biomedical devices.

The synthesis of 3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the degradation pathways of CAS No 2228288-47-7 is crucial for assessing its impact on ecosystems. Studies have shown that under specific conditions, such as exposure to UV light or microbial activity, this compound undergoes biodegradation into less harmful byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(3-Fluoro-4-Nitrophenyl)-3-Hydroxypropanoic Acid is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in the development of novel drugs and advanced materials. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic research and industrial applications.